2,4-Dinitro-1-[(4-nitrophenyl)sulfanyl]benzene

• Molecular Formula: C12H7N3O6S
• Molecular Weight: 321.27 g/mol
• IUPAC Name: 2,4-dinitro-1-(4-nitrophenyl)sulfanylbenzene
• InChI: InChI=1S/C12H7N3O6S/c16-13(17)8-1-4-10(5-2-8)22-12-6-3-9(14(18)19)7-11(12)15(20)21/h1-7H
• InChI Key: DDTRLMDSONLQAQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])SC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

2,4-Dinitro-1-[(4-nitrophenyl)sulfanyl]benzene, commonly known as DNPSB, is a chemical compound that has been widely used in scientific research due to its unique properties. DNPSB is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 220-222 °C.

Mechanism of Action

DNPSB acts as a thiol-reactive compound and can react with thiols such as cysteine and glutathione. The reaction between DNPSB and thiols results in the formation of a yellow-colored adduct. The reaction is reversible and can be used for the detection of thiols in biological systems.
Biochemical and Physiological Effects:
DNPSB has been shown to have a low toxicity and is not known to cause any significant physiological effects. However, it is important to handle DNPSB with care as it is a hazardous chemical.

Advantages and Limitations for Lab Experiments

One of the major advantages of DNPSB is its ability to selectively react with thiols in biological systems. DNPSB is also stable in the presence of other biological molecules such as proteins and DNA. However, one of the limitations of DNPSB is its low solubility in aqueous solutions, which can limit its use in certain biological applications.

Future Directions

There are several future directions for the use of DNPSB in scientific research. One direction is the development of new biosensors and fluorescent probes using DNPSB as a thiol-reactive compound. Another direction is the use of DNPSB in the development of new molecular switches for the detection of metal ions. Furthermore, the use of DNPSB in the development of new drug delivery systems is also an area of interest for future research.
Conclusion:
In conclusion, DNPSB is a unique chemical compound that has been widely used in scientific research due to its thiol-reactive properties. DNPSB has several advantages such as its selectivity towards thiols and stability in the presence of other biological molecules. However, its low solubility in aqueous solutions can limit its use in certain biological applications. The future directions for the use of DNPSB in scientific research are promising and offer new opportunities for the development of biosensors, fluorescent probes, molecular switches, and drug delivery systems.

Synthesis Methods

DNPSB can be synthesized by the reaction of 4-nitrothiophenol with 2,4-dinitrofluorobenzene in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of 50-60 °C. The resulting product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

DNPSB has been used in various scientific research applications such as the development of biosensors, fluorescent probes, and molecular switches. DNPSB can be used as a fluorescent probe for the detection of thiols in biological systems. It can also act as a molecular switch for the detection of metal ions. DNPSB has been used in the development of biosensors for the detection of biomolecules such as proteins and DNA.